(2R,5R)-1-Benzyl-2,5-dimethylpiperazine
Overview
Description
(2R,5R)-1-Benzyl-2,5-dimethylpiperazine is a useful research compound. Its molecular formula is C13H22Cl2N2 and its molecular weight is 277.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Bioactive Diketopiperazines (DKPs)
DKPs, cyclic dipeptides derived from two amino acids, demonstrate a wide range of bioactivities that are significant in drug discovery. Their rigid structure, chiral nature, and varied side chains contribute to their versatility in medicinal applications. Bioactivities include anti-tumor, neuroprotective, immune and metabolic regulatory, anti-inflammatory effects, antibiotic activity, and more. The structural modifications in DKPs, such as N-substitution and secondary cyclization, enhance their medicinal properties (Wang et al., 2013).
Piperazine Derivatives and Anxiolytic-like Activity
Piperazine derivatives, including benzylpiperazine compounds, have been studied for their pharmacological properties. For instance, a novel N-cycloalkyl-N-benzoylpiperazine derivative exhibited significant anxiolytic-like activity in animal models. These findings suggest potential for developing new anxiolytic drugs from piperazine-based structures (Strub et al., 2016).
Synthesis and Pharmaceutical Impurities
The novel synthesis methods for producing compounds like omeprazole, a proton pump inhibitor, demonstrate the chemical versatility of piperazine derivatives. These methods also shed light on the formation of pharmaceutical impurities, which is crucial for ensuring drug safety and efficacy (Saini et al., 2019).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R,5R)-1-Benzyl-2,5-dimethylpiperazine involves the reaction of benzylamine with 2,5-dimethylpiperazine in the presence of a suitable catalyst.", "Starting Materials": [ "Benzylamine", "2,5-dimethylpiperazine" ], "Reaction": [ "Step 1: Dissolve benzylamine in a suitable solvent such as ethanol or methanol.", "Step 2: Add 2,5-dimethylpiperazine to the solution and stir the mixture.", "Step 3: Add a suitable catalyst such as palladium on carbon or Raney nickel to the mixture.", "Step 4: Heat the mixture under reflux for several hours.", "Step 5: Allow the mixture to cool and filter off any solid impurities.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the desired product, (2R,5R)-1-Benzyl-2,5-dimethylpiperazine." ] } | |
CAS No. |
324750-43-8 |
Molecular Formula |
C13H22Cl2N2 |
Molecular Weight |
277.23 g/mol |
IUPAC Name |
(2R,5R)-1-benzyl-2,5-dimethylpiperazine;dihydrochloride |
InChI |
InChI=1S/C13H20N2.2ClH/c1-11-9-15(12(2)8-14-11)10-13-6-4-3-5-7-13;;/h3-7,11-12,14H,8-10H2,1-2H3;2*1H/t11-,12-;;/m1../s1 |
InChI Key |
NNOPREOUOQQPDC-MBORUXJMSA-N |
Isomeric SMILES |
C[C@@H]1CN[C@@H](CN1CC2=CC=CC=C2)C.Cl.Cl |
SMILES |
CC1CNC(CN1CC2=CC=CC=C2)C |
Canonical SMILES |
CC1CNC(CN1CC2=CC=CC=C2)C.Cl.Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![phenyl(5-{1-[3-(trifluoromethyl)phenoxy]ethyl}-1H-pyrazol-1-yl)methanone](/img/structure/B3125356.png)
![4-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine](/img/structure/B3125361.png)
![5-[4-(4-fluorophenyl)piperazino]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile](/img/structure/B3125373.png)
![N-[2-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl]acetamide](/img/structure/B3125381.png)
![4-hydrazinyl-3H-Imidazo[4,5-c]pyridine](/img/structure/B3125388.png)
![N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}thiophene-2-carboxamide](/img/structure/B3125413.png)
